Cas no 1567529-06-9 (3-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine)

• Product Name: 3-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine
• CAS No: 1567529-06-9
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5983689
• PubChem ID: 104818605
• Update Time: 2025-11-01

3-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine
• EN300-1963726
• 1567529-06-9

• Inchi： 1S/C10H12ClNO/c1-13-10-6-2-5-9(11)8(10)4-3-7-12/h2-6H,7,12H2,1H3/b4-3+
• InChI Key： XGNSUICQJMQCQR-ONEGZZNKSA-N
• SMILES： ClC1=CC=CC(=C1/C=C/CN)OC

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine

Introduction to 3-(2-Chloro-6-methoxyphenyl)prop-2-en-1-amine (CAS No. 1567529-06-9)

3-(2-Chloro-6-methoxyphenyl)prop-2-en-1-amine, with the CAS number 1567529-06-9, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a substituted phenyl group and an amino group attached to a propenyl chain. These characteristics make it an intriguing candidate for various biochemical and medicinal studies.

The chemical structure of 3-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine consists of a 2-chloro-6-methoxyphenyl moiety linked to a propenyl chain, which is further functionalized with an amino group. The presence of the chlorine and methoxy substituents on the phenyl ring imparts specific electronic and steric properties, which can influence the compound's reactivity and biological activity. The propenyl chain provides additional flexibility, allowing for diverse interactions with biological targets.

In the realm of pharmaceutical research, 3-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, making it a valuable tool for investigating disease mechanisms and developing novel therapeutic agents. For instance, research has shown that this compound can interact with specific receptors and enzymes, potentially offering new avenues for treating conditions such as neurodegenerative diseases, inflammatory disorders, and cancer.

The synthetic accessibility of 3-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine has also contributed to its growing importance in the scientific community. Chemists have developed efficient synthetic routes to produce this compound, enabling its use in large-scale studies and practical applications. These synthetic methods often involve multi-step reactions that can be optimized for yield and purity, ensuring that the compound meets the high standards required for pharmaceutical research.

In addition to its potential therapeutic applications, 3-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine has been studied for its role in chemical biology. Researchers have utilized this compound as a probe to investigate cellular processes and signaling pathways. Its ability to selectively bind to specific targets makes it an excellent tool for elucidating the molecular mechanisms underlying various biological phenomena. For example, studies have demonstrated that this compound can modulate the activity of certain kinases and transcription factors, providing insights into their roles in cellular regulation.

The safety profile of 3-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine is another critical aspect of its evaluation. Preclinical studies have assessed its toxicity and pharmacokinetic properties, providing valuable data for further development. These studies have generally shown that the compound exhibits favorable safety characteristics, although ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 3-(2-chloro-6-methoxyphenyl)prop-2-en-1-amine (CAS No. 1567529-06-9) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further investigation. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.